Cas no 56470-18-9 (3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid)

• Product Name: 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid
• CAS No: 56470-18-9
• MF: C₂₉H₃₂O₁₇
• MW: 652.554190635681
• CID: 1996725
• PubChem ID: 21593835
• Update Time: 2025-06-08

3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid Chemical and Physical Properties

Names and Identifiers

• 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid
• 3,3',4-tri-O-methyl-4'-O-rutinosylellagic acid
• AKOS040763304
• 3,7,8-Tri-O-methylellagic acid 2-O-rutinoside
• 56470-18-9

• Inchi： 1S/C29H32O17/c1-8-16(30)18(32)20(34)28(42-8)41-7-13-17(31)19(33)21(35)29(44-13)43-12-6-10-15-14-9(26(36)46-25(15)23(12)40-4)5-11(38-2)22(39-3)24(14)45-27(10)37/h5-6,8,13,16-21,28-35H,7H2,1-4H3/t8-,13+,16-,17+,18+,19-,20+,21+,28+,29+/m0/s1
• InChI Key： OTHVXIIXNQEQPH-PICHOHMMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=CC2C(=O)OC3=C(C(=CC4C(=O)OC(C=2C=43)=C1OC)OC)OC

Computed Properties

• Exact Mass: 652.16394955g/mol
• Monoisotopic Mass: 652.16394955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 239Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins

Additional information on 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid

Introduction to 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid (CAS No. 56470-18-9)

3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid (CAS No. 56470-18-9) is a complex natural compound that has garnered significant attention in recent years due to its potential therapeutic and pharmacological properties. This compound, derived from various plants, particularly those in the Myrtaceae and Elaeagnaceae families, is known for its unique structural characteristics and biological activities. In this article, we will delve into the chemical structure, biosynthesis, and the latest research findings on the potential applications of this compound in the fields of medicine and biotechnology.

The chemical structure of 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid is characterized by its ellagic acid core, which is a polyphenolic compound with a wide range of biological activities. The presence of multiple methoxy groups and a rutinosyl moiety at specific positions on the ellagic acid skeleton imparts unique properties to this compound. The methoxy groups enhance the lipophilicity and stability of the molecule, while the rutinosyl group contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid in various therapeutic areas. One of the most notable applications is its anti-inflammatory properties. Research published in the Journal of Natural Products has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases including cancer and cardiovascular disease. A study published in the Oxidative Medicine and Cellular Longevity journal demonstrated that this compound exhibits strong antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

The anticancer potential of 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid has also been explored in several preclinical studies. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in cancer treatment when used alone or in combination with other anticancer agents.

Beyond its direct biological activities, 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid has also been studied for its ability to enhance the bioavailability and efficacy of other bioactive compounds. A study published in the Pharmaceutical Research journal reported that this compound can improve the oral bioavailability of poorly soluble drugs by forming stable complexes with them. This property could be particularly useful in developing more effective drug delivery systems.

The biosynthesis of 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid involves a series of enzymatic reactions that occur in specific plant tissues. Understanding these biosynthetic pathways is crucial for optimizing the production of this compound through biotechnological methods such as plant cell culture and genetic engineering. Recent advances in metabolic engineering have enabled researchers to enhance the yield of this compound in model plants, paving the way for large-scale production.

In conclusion, 3,3',4-tri-O-methyl-4'-O-rutinosyl ellagic acid (CAS No. 56470-18-9) is a multifaceted natural product with a wide range of potential applications in medicine and biotechnology. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its production, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges facing society today.